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Compound of Interest

Compound Name: 5-Amino-2-pentanol HCl

Cat. No.: B8233490

Get Quote

Executive Summary
5-Amino-2-pentanol Hydrochloride (C₅H₁₄ClNO) is a versatile aliphatic amino-alcohol used

primarily as a chiral scaffold in the synthesis of heterocyclic compounds, specifically substituted

pyrrolidines.[1][2] Distinguished by its dual functionality—a primary amine at the C5 position

and a secondary alcohol at the chiral C2 position—it serves as a pivotal intermediate for

constructing complex pharmaceutical architectures, including antihistamines and antimalarial

analogues.[1]

This guide provides a rigorous analysis of its physicochemical profile, synthetic pathways, and

quality control methodologies, moving beyond basic data to explore the mechanistic behaviors

that drive its utility.[1]

Structural Architecture & Stereochemistry[1]
Molecular Identity
Unlike its linear isomer (5-amino-1-pentanol), 5-amino-2-pentanol possesses a chiral center at

the C2 carbon.[1] This stereocenter is critical for asymmetric synthesis, as the spatial
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arrangement of the hydroxyl group influences the stereochemical outcome of subsequent

cyclization reactions.[1]

IUPAC Name: 5-Aminopentan-2-ol hydrochloride[1][2]

Molecular Formula:

Molecular Weight: 139.62 g/mol [3]

Key Features:

Chiral Center (C2): Exists as (R) and (S) enantiomers.

Bifunctional: Contains a nucleophilic primary amine and a secondary alcohol.

Salt Form: The hydrochloride salt stabilizes the amine, preventing oxidation and facilitating

handling as a solid.[1]

Structural Visualization
The following diagram illustrates the connectivity and the chiral center at C2.[1]

Primary Amine
(Nucleophile)

Aliphatic Chain
(C3-C4-C5)

C5 Chiral Center (C2)
(Secondary Alcohol)

C2

Methyl Group
(C1)C1

HCl Counterion

Salt Interaction

Click to download full resolution via product page

Figure 1: Structural connectivity of 5-Amino-2-pentanol HCl highlighting the chiral center.

Physicochemical Profile
The hydrochloride salt significantly alters the physical properties compared to the free base,

which is typically a viscous liquid or low-melting solid.[1]
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Property Specification / Value Context & Notes

Physical State Solid (Crystalline/Hygroscopic)
The free base is a liquid/oil;

HCl salt is a solid.[1]

Melting Point > 100°C (Decomposes)

Note: Often reported

incorrectly as ~35°C (which

refers to the 1-pentanol

isomer).

Solubility High in Water, Methanol
Polar salt form dissolves

readily in protic solvents.[1]

Hygroscopicity High

Requires storage in desiccated

conditions to prevent

deliquescence.

pKa (Amine) ~10.5
Typical for primary aliphatic

amines.

CAS (Free Base) 2210-05-1
Verify specific salt CAS with

supplier (often custom).

Expert Insight: The high hygroscopicity of the HCl salt can lead to weighing errors during

stoichiometry calculations. It is recommended to dry the compound under vacuum over

before use in critical stereoselective reactions.

Synthetic Pathways & Manufacturing[1]
The synthesis of 5-amino-2-pentanol is chemically distinct from the linear 1-pentanol isomer.[1]

The most robust route involves the reductive amination of 5-hydroxy-2-pentanone, which exists

in equilibrium with its cyclic hemiacetal form (2-methyl-2-hydroxytetrahydrofuran).[1]

Mechanism: Reductive Amination
This pathway avoids the use of high-pressure ring-opening of methyl-THF, which often yields

mixtures of isomers.[1]
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Precursor: 5-Hydroxy-2-pentanone (often derived from the hydration of dihydropyran

derivatives).

Amination: Reaction with ammonia (

) or a nitrogen source to form the imine.

Reduction: Hydrogenation (using Raney Ni or Pd/C) reduces the imine to the amine and the

ketone to the alcohol (if not already reduced).

Synthetic Workflow Diagram
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Figure 2: Industrial synthesis route via reductive amination of the hydroxy-ketone precursor.

Applications in Drug Design & Reactivity[1]
Cyclization to Pyrrolidines
The most defining chemical characteristic of 5-amino-2-pentanol is its propensity to cyclize.[1]

Under Appel reaction conditions (
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) or simple acid catalysis with heat, it undergoes intramolecular substitution to form 2-
methylpyrrolidine.[1]

Significance: This reaction is a standard "proof of structure" test. The formation of the 5-

membered ring confirms the 1,4-distance between the amine and the alcohol (conceptually

similar to the 1,4-relationship in the carbon chain).[1]

Stereochemistry: The chirality at C2 is preserved (or inverted depending on the mechanism)

in the resulting pyrrolidine, allowing for the synthesis of enantiopure pyrrolidine scaffolds

found in nicotine analogues and kinase inhibitors.[1]

Pharmaceutical Linker
The molecule serves as a flexible linker in:

Antimalarials: Analogues of hydroxychloroquine where the side chain requires modification

for solubility or metabolic stability.

Dispersants: Used in the synthesis of aromatic dispersants for drug formulations, improving

the bioavailability of poorly soluble APIs [1].[1]

Handling, Safety, & Analytics[1]
Analytical Quality Control (QC)
Due to the lack of a chromophore, UV detection is difficult.[1]

HPLC Method:

Detector: Refractive Index (RI) or Charged Aerosol Detector (CAD).

Column: C18 or Amino-functionalized column.

Buffer: High pH (ammonium hydroxide) to suppress ionization of the amine, or ion-pairing

agents (trifluoroacetic acid) at low pH.[1]

GC-MS:
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Requires derivatization (e.g., with BSTFA) to make the salt volatile and prevent tailing of

the amine/alcohol groups.[1]

Safety Protocols
Hazards: The free base is corrosive (Skin Corr.[4][5] 1B). The HCl salt is an irritant but less

volatile.

Storage: Store under inert gas (Argon/Nitrogen) to prevent carbonate formation (reaction

with atmospheric

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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